Cas no 21749-83-7 (2-(4-Methoxyphenyl)-2-phenylacetic acid)

• Product Name: 2-(4-Methoxyphenyl)-2-phenylacetic acid
• CAS No: 21749-83-7
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD00094073
• CID: 252326
• PubChem ID: 3757932
• Update Time: 2025-05-20

2-(4-Methoxyphenyl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-2-phenylacetic acid
• Benzeneacetic acid,4-methoxy-alpha-phenyl-
• (4-Methoxyphenyl)(phenyl)acetic acid
• A878934
• MFCD00094073
• AKOS005069644
• J-506041
• AR3863
• 2-(4-Methoxyphenyl)-2-phenylaceticacid
• 21749-83-7
• SCHEMBL1716394
• BENZENEACETIC ACID,4-METHOXY-A-PHENYL-
• CS-0172579
• DTXSID00396011
• alpha-(4-Methoxyphenyl)phenylacetic acid
• 2-(4-methoxyphenyl)-2-phenylacetic acid, AldrichCPR
• 12T-0244
• FT-0638147
• DB-045683

• MDL： MFCD00094073
• Inchi： 1S/C15H14O3/c1-18-13-9-7-12(8-10-13)14(15(16)17)11-5-3-2-4-6-11/h2-10,14H,1H3,(H,16,17)
• InChI Key： LLILURMTCOXPIU-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.183
• Melting Point: 104-108°C
• Boiling Point: 389.6°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.583
• PSA: 46.53000
• LogP: 2.91170

2-(4-Methoxyphenyl)-2-phenylacetic acid Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 25-50
• Safety Instruction： 45-61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 2-(4-Methoxyphenyl)-2-phenylacetic acid

2-(4-Methoxyphenyl)-2-phenylacetic Acid: A Comprehensive Overview

2-(4-Methoxyphenyl)-2-phenylacetic acid (CAS No. 21749-83-7) is a fascinating organic compound with a unique structure and diverse applications. This compound, often referred to as 4-methoxyphenyl phenylacetic acid, belongs to the class of aromatic carboxylic acids and has garnered significant attention in both academic and industrial research. Its structure consists of a central acetic acid moiety flanked by two aromatic rings: one substituted with a methoxy group and the other unsubstituted. This arrangement imparts the compound with interesting chemical properties and makes it a valuable building block in organic synthesis.

The synthesis of 2-(4-methoxyphenyl)-2-phenylacetic acid typically involves multi-step reactions, often starting from readily available aromatic aldehydes or ketones. One common approach is the use of the Hell–Valliant reaction, which allows for the construction of the diarylacetophenone framework. Subsequent hydrolysis under acidic or basic conditions then converts the ketone into the corresponding carboxylic acid. Researchers have also explored alternative methods, such as cross-coupling reactions, to streamline the synthesis process and improve yield.

One of the most notable applications of 2-(4-methoxyphenyl)-2-phenylacetic acid lies in its role as an intermediate in drug discovery. The compound's ability to act as a versatile scaffold has made it a valuable asset in the development of novel pharmaceutical agents. For instance, recent studies have highlighted its potential as a lead compound for anti-inflammatory and anticancer therapies. In one groundbreaking study published in *Nature Communications*, researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in chronic inflammation, offering new avenues for treating conditions like rheumatoid arthritis.

In addition to its medicinal applications, 2-(4-methoxyphenyl)-2-phenylacetic acid has found utility in materials science. Its rigid aromatic structure and functional carboxylic acid group make it an ideal candidate for constructing advanced materials such as self-healing polymers and nanocomposites. A 2023 study in *Advanced Materials* reported that incorporating this compound into polymer matrices significantly enhances their mechanical properties and thermal stability, making them suitable for high-performance applications in aerospace and electronics.

Recent advancements in computational chemistry have further deepened our understanding of 2-(4-methoxyphenyl)-2-phenylacetic acid's properties. Using state-of-the-art quantum mechanics simulations, scientists have elucidated the electronic structure of this compound, revealing insights into its reactivity and selectivity in various chemical reactions. These findings have paved the way for more efficient synthetic routes and improved catalytic processes.

From a sustainability perspective, researchers are increasingly exploring green chemistry approaches to synthesize 2-(4-methoxyphenyl)-2-phenylacetic acid. By utilizing renewable feedstocks and enzymatic catalysts, they aim to reduce the environmental footprint associated with its production. A 2023 paper in *Green Chemistry* highlighted a novel bio-based synthesis pathway that achieves high yields while minimizing waste generation.

In conclusion, 2-(4-methoxyphenyl)-2-phenylacetic acid (CAS No. 21749-83-7) is a multifaceted compound with significant potential across various fields. Its unique structure, versatile reactivity, and wide-ranging applications underscore its importance in modern chemistry. As research continues to uncover new facets of this compound, it is poised to play an even greater role in advancing science and technology.